Cas no 1085-42-3 (benzyl(1-phenylpropan-2-yl)amine)
1085-42-3 structure
Product Name:benzyl(1-phenylpropan-2-yl)amine
CAS No:1085-42-3
MF:C16H19N
MW:225.328764200211
MDL:MFCD00869419
CID:168865
PubChem ID:102554
Update Time:2025-07-31
benzyl(1-phenylpropan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, a-methyl-N-(phenylmethyl)-
- 1-Phenyl-2-benzylamino-propan
- norbenzphetamine
- 1-Phenyl-2-benzylamino-propan [German]
- 1-Phenyl-2-benzylaminopropane
- N-benzyl-1-phenylpropan-2-amine
- Phenethylamine, N-benzyl-alpha-methyl-
- benzyl(1-phenylpropan-2-yl)amine
- N-benzyl-1-phenyl-propan-2-amine
- 57378-23-1
- 1-Phenyl-2-(benzylamino)propane
- NS00115989
- 1085-42-3
- DTXSID40910755
- Q27895620
- PD127716
- SCHEMBL2451256
- Phenethylamine, N-benzyl-.alpha.-methyl-
- N-Benzyl-amphetamin
- BAA08542
- Desmethylbenzphetamine
- N-BENZYL-.ALPHA.-METHYLPHENETHYLAMINE
- AKOS005393630
- 2-benzsnethanamine, N-benzyl-1-methyl-
- N-Benzylamphetamine
- EN300-306260
- 1-PHENYL-2-((PHENYLMETHYL)AMINO)PROPANE
- UNII-1OV1CK7BED
- A1-05498
- 1OV1CK7BED
- Benzeneethanamine, alpha-methyl-N-(phenylmethyl)-, (+-)-
- Benzeneethanamine, .alpha.-methyl-N-(phenylmethyl)-
- N-Benzyl-1-phenyl-2-propanamine #
- 1-(2-benzylphenyl)propan-2-amine
- DS-016001
- STK088687
-
- MDL: MFCD00869419
- Inchi: 1S/C16H19N/c1-14(12-15-8-4-2-5-9-15)17-13-16-10-6-3-7-11-16/h2-11,14,17H,12-13H2,1H3
- InChI Key: JLCDKDGHTWGGQM-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)C(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 225.15187
- Monoisotopic Mass: 225.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 339.0±11.0 °C at 760 mmHg
- Flash Point: 157.4±11.4 °C
- Refractive Index: 1.573
- PSA: 12.03
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
benzyl(1-phenylpropan-2-yl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
benzyl(1-phenylpropan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | Y65610-1g |
norbenzphetamine |
1085-42-3 | 1g |
¥12260.00 | 2023-02-26 | ||
| Chemenu | CM441889-100mg |
norbenzphetamine |
1085-42-3 | 95%+ | 100mg |
$256 | 2023-02-26 | |
| Chemenu | CM441889-250mg |
norbenzphetamine |
1085-42-3 | 95%+ | 250mg |
$353 | 2023-02-26 | |
| Chemenu | CM441889-500mg |
norbenzphetamine |
1085-42-3 | 95%+ | 500mg |
$648 | 2023-02-26 | |
| Chemenu | CM441889-1g |
norbenzphetamine |
1085-42-3 | 95%+ | 1g |
$822 | 2023-02-26 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000185629-1g |
benzyl(1-phenylpropan-2-yl)amine |
1085-42-3 | 95+% | 1g |
¥6364.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000185629-5g |
benzyl(1-phenylpropan-2-yl)amine |
1085-42-3 | 95+% | 5g |
¥16511.00 | 2023-09-15 | |
| Matrix Scientific | 178347-2.500g |
N-Benzyl-1-phenylpropan-2-amine, 95% |
1085-42-3 | 95% | 2.500g |
$1320.00 | 2023-09-11 | |
| Enamine | EN300-306260-0.05g |
benzyl(1-phenylpropan-2-yl)amine |
1085-42-3 | 95% | 0.05g |
$174.0 | 2023-09-05 | |
| Enamine | EN300-306260-0.1g |
benzyl(1-phenylpropan-2-yl)amine |
1085-42-3 | 95% | 0.1g |
$257.0 | 2023-09-05 |
benzyl(1-phenylpropan-2-yl)amine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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